Cas no 100466-31-7 (Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 100466-31-7
• MF: C₁₄H₁₆N₂O₅
• MW: 292.287243843079
• CID: 4390299
• Update Time: 2025-10-28

Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester (9CI)

• Inchi： 1S/C14H16N2O5/c1-14(2,3)21-12(18)15-7-8-4-5-9-10(6-8)16-13(19)20-11(9)17/h4-6H,7H2,1-3H3,(H,15,18)(H,16,19)
• InChI Key： MJNHKOIOYJHROH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1C=C2NC(=O)OC(=O)C2=CC=1

Additional information on Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester

Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 100466-31-7)

Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester (CAS No. 100466-31-7) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of carbamates and is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzoxazinone ring system and a tert-butyl ester group, which contribute to its stability and reactivity in various chemical and biological environments.

The benzoxazinone ring system is a key structural motif found in several natural products and synthetic compounds with diverse biological activities. This ring system is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for its binding properties to various biological targets. The presence of the tert-butyl ester group enhances the lipophilicity of the molecule, making it more suitable for crossing cell membranes and reaching intracellular targets.

Recent studies have highlighted the potential of Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain, makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester has also been investigated for its potential as an antitumor agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The compound's ability to target multiple signaling pathways simultaneously makes it a valuable lead for the development of multifunctional anticancer drugs.

The synthesis of Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester involves several well-established chemical reactions. The benzoxazinone ring can be formed through a condensation reaction between an appropriate amine and a β-ketoester or β-ketonitrile. The tert-butyl ester group can be introduced through an esterification reaction with tert-butanol or through a protection-deprotection strategy involving other functional groups. These synthetic routes provide flexibility in the preparation of the compound and allow for the introduction of various substituents to optimize its biological activity.

In terms of pharmacokinetics and pharmacodynamics, Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester has shown favorable properties. Preclinical studies have demonstrated that the compound has good oral bioavailability and a favorable half-life in vivo. These properties make it suitable for both oral and parenteral administration routes. Additionally, the compound's low toxicity profile has been confirmed through extensive toxicity studies in animal models.

The potential applications of Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3,1-benzoxazin-7-yl)methyl]-, 1,1-dimethylethyl ester extend beyond anti-inflammatory and anticancer therapies. Recent research has explored its use as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to reduce oxidative stress and inhibit neuroinflammation makes it a promising candidate for these conditions.

In conclusion, Carbamic acid, [(1,4-dihydro-2,4-dioxo-2H-3，1-benzoxazin -7 - yl) methyl] -, 1， 1 - dimethylethyl ester (CAS No. 100466 - 3 - 7) is a multifunctional compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.